Cas no 931-34-0 (5-Bromo-1H-pyrrole-2-carbaldehyde)

5-Bromo-1H-pyrrole-2-carbaldehyde structure
931-34-0 structure
Product Name:5-Bromo-1H-pyrrole-2-carbaldehyde
CAS No:931-34-0
MF:C5H4BrNO
MW:173.995360374451
MDL:MFCD13178669
CID:1038891
PubChem ID:14226492
Update Time:2024-10-26

5-Bromo-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1H-Pyrrole-2-carboxaldehyde
    • 5-Bromo-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 5-bromo-
    • AK100212
    • YLPGXCJTAOMPRZ-UHFFFAOYSA-N
    • 2-Bromo-1H-pyrrole-5-carbaldehyde
    • 5759AC
    • FCH1175827
    • AX8240935
    • ST24023871
    • 5-Bromo-1H-pyrrole-2-carboxaldehyde (ACI)
    • Pyrrole-2-carboxaldehyde, 5-bromo- (7CI, 8CI)
    • 2-Bromo-5-formylpyrrole
    • 5-Bromopyrrole-2-carboxaldehyde
    • AS-61269
    • 931-34-0
    • O11353
    • AKOS016002718
    • CS-W005750
    • SCHEMBL12989909
    • 5-bromopyrrole-2-carbaldehyde
    • DTXSID00557685
    • SB62047
    • SY114423
    • MFCD13178669
    • MDL： MFCD13178669
    • Inchi： 1S/C5H4BrNO/c6-5-2-1-4(3-8)7-5/h1-3,7H
    • InChI Key： YLPGXCJTAOMPRZ-UHFFFAOYSA-N
    • SMILES： O=CC1NC(Br)=CC=1

Computed Properties

  • Exact Mass: 172.94763g/mol
  • Monoisotopic Mass: 172.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
  • XLogP3: 1.5

5-Bromo-1H-pyrrole-2-carbaldehyde Security Information

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5-Bromo-1H-pyrrole-2-carbaldehyde Production Method

Production Method 1

1003-29-8 1003-29-8
931-34-0 931-34-0
Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen peroxide ,  Hydrogen bromide Solvents: Water ;  1 h, 5 - 15 °C; 3 h, 5 - 15 °C
Reference
Preparation of halogenated 5-membered heterocyclic aldehydes without using toxic halogen
, Japan, , ,

Production Method 2

121643-41-2 121643-41-2
931-34-0 931-34-0
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran
1.2 Reagents: Sodium hydroxide ,  Water Solvents: Methanol ,  Water
Reference
Lithiated azafulvenes by halogen-metal interchange of brominated 6-(diisopropylamino)-1-azafulvene derivatives. Novel synthesis of 5-mono- and 4,5-disubstituted 1H-pyrrole-2-carboxaldehydes
Bray, Brian L.; Hess, Petr; Muchowski, Joseph M.; Scheller, Markus E., Helvetica Chimica Acta, 1988, 71(8), 2053-7

Production Method 3

931-34-0 931-34-0
Reaction Conditions
Reference
α-(Dialkylamino)-α-pyrrolylacetonitriles. A potpourri of useful synthetic transformations
Bray, Brian L.; Muchowski, Joseph M., Canadian Journal of Chemistry, 1990, 68(8), 1305-8

Production Method 4

931-34-0 931-34-0
Reaction Conditions
Reference
2-Halopyrroles. Synthesis and chemistry
Cordell, Geoffrey A., Journal of Organic Chemistry, 1975, 40(22), 3161-9

Production Method 5

1003-29-8 1003-29-8
128-08-5 128-08-5
931-34-0 931-34-0
931-33-9 931-33-9
932-82-1 932-82-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Chemical Investigations of Great Barrier Reef Ascidians: Natural Product and Synthetic Studies
Davis, Rohan Andrew, 2000, , ,

5-Bromo-1H-pyrrole-2-carbaldehyde Raw materials

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5-Bromo-1H-pyrrole-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:931-34-0)5-Bromo-1H-pyrrole-2-carbaldehyde
Order Number:A859864
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:20
Price ($):553.0/1934.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:931-34-0)5-Bromo-1H-pyrrole-2-carbaldehyde
A859864
Purity:99%/99%
Quantity:5g/25g
Price ($):553.0/1934.0
Email